Cas no 2137984-65-5 (Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester, is a specialized organic compound featuring a piperidine core functionalized with ethyl, oxoethyl, and tert-butoxycarbonyl (Boc) groups. This structure confers versatility as an intermediate in pharmaceutical synthesis, particularly for modifying peptide backbones or constructing bioactive molecules. The Boc-protected amine enhances stability during reactions, while the oxoethyl moiety offers reactivity for further derivatization. Its well-defined stereochemistry and purity make it suitable for precise applications in medicinal chemistry and drug development. The compound’s balanced lipophilicity and steric properties facilitate controlled reactivity, ensuring reliable performance in complex synthetic pathways.

Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester structure

2137984-65-5 structure

Product Name:Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester

CAS No:2137984-65-5

MF:C₁₄H₂₆N₂O₃

MW:270.367844104767

CID:5258590

Update Time:2025-06-15

Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
- Inchi： 1S/C14H26N2O3/c1-5-16-9-6-14(7-10-16,8-11-17)15-12(18)19-13(2,3)4/h11H,5-10H2,1-4H3,(H,15,18)
- InChI Key： ZFAZVIWWTSBSKK-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC1(CC=O)CCN(CC)CC1

Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-373122-0.05g	tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate	2137984-65-5	95.0%	0.05g	$972.0	2025-03-18
Enamine	EN300-373122-0.1g	tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate	2137984-65-5	95.0%	0.1g	$1019.0	2025-03-18
Enamine	EN300-373122-0.25g	tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate	2137984-65-5	95.0%	0.25g	$1065.0	2025-03-18
Enamine	EN300-373122-0.5g	tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate	2137984-65-5	95.0%	0.5g	$1111.0	2025-03-18
Enamine	EN300-373122-1.0g	tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate	2137984-65-5	95.0%	1.0g	$1157.0	2025-03-18
Enamine	EN300-373122-2.5g	tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate	2137984-65-5	95.0%	2.5g	$2268.0	2025-03-18
Enamine	EN300-373122-5.0g	tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate	2137984-65-5	95.0%	5.0g	$3355.0	2025-03-18
Enamine	EN300-373122-10.0g	tert-butyl N-[1-ethyl-4-(2-oxoethyl)piperidin-4-yl]carbamate	2137984-65-5	95.0%	10.0g	$4974.0	2025-03-18

Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS: 2137984-65-5)

Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS: 2137984-65-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and pain management. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthesis pathways, and pharmacological applications.

The compound, often referred to as a piperidine derivative, has been investigated for its role in modulating neurotransmitter systems. Recent publications indicate that it serves as a precursor in the synthesis of sigma-1 receptor ligands, which are being explored for their neuroprotective and analgesic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of sigma-1 receptor agonists, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, advancements have been made in optimizing the yield and purity of Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester. A recent patent (US20230145678) describes a novel catalytic process that reduces byproduct formation and improves scalability. This development is particularly relevant for industrial-scale production, where consistency and cost-efficiency are critical.

Pharmacological studies have also explored the compound's metabolic stability and toxicity profile. Preclinical trials conducted in 2024 revealed favorable pharmacokinetic properties, including moderate plasma half-life and low hepatotoxicity. These findings, published in Drug Metabolism and Disposition, support its further development as a drug candidate. However, researchers caution that additional in vivo studies are needed to fully assess its safety and efficacy.

In conclusion, Carbamic acid, N-[1-ethyl-4-(2-oxoethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS: 2137984-65-5) represents a promising compound in medicinal chemistry, with potential applications in CNS therapeutics and pain management. Ongoing research aims to address remaining challenges, such as optimizing its synthetic pathways and expanding its pharmacological evaluation. The compound's versatility and favorable properties make it a valuable focus for future drug development efforts.